8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine
Overview
Description
8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine, also known as MEOP or 2-MeO-Diphenidine, is a novel psychoactive substance that belongs to the arylcyclohexylamine class. It has gained attention due to its potential therapeutic applications in treating certain mental disorders.
Mechanism of Action
8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine acts as a non-competitive antagonist of the NMDA receptor, which inhibits the binding of glutamate to the receptor. This results in a decrease in the influx of calcium ions into the neuron, leading to a reduction in excitatory neurotransmitter release. 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine also interacts with the sigma-1 receptor, which is involved in the regulation of calcium homeostasis and neuronal survival.
Biochemical and Physiological Effects:
8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine has been found to induce dissociative and hallucinogenic effects in humans, similar to other arylcyclohexylamine derivatives. It has also been found to increase dopamine and serotonin release in the brain, which may contribute to its antidepressant and anxiolytic effects. 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine has been shown to have a long half-life and slow clearance rate, which may lead to accumulation in the body and potential toxicity.
Advantages and Limitations for Lab Experiments
8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine has several advantages for lab experiments, including its high potency, selectivity for the NMDA receptor, and potential therapeutic applications. However, its slow clearance rate and potential toxicity may pose challenges for in vivo studies.
Future Directions
Future research on 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine should focus on its potential therapeutic applications in treating mental disorders, as well as its anti-inflammatory and anti-cancer properties. Further studies are needed to determine the optimal dosage and administration route for 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine, as well as its long-term safety and potential side effects. Additionally, the development of novel derivatives of 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine may lead to the discovery of more potent and selective NMDA receptor antagonists with improved therapeutic potential.
In conclusion, 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine is a novel psychoactive substance with potential therapeutic applications in treating mental disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed. Future research on 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine should focus on its therapeutic potential and the development of novel derivatives.
Scientific Research Applications
8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine has shown potential therapeutic applications in treating certain mental disorders such as depression, anxiety, and schizophrenia. It acts as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in the regulation of synaptic plasticity and neuronal development. 8-methoxy-N,4-dimethyl-N-(2-phenylethyl)-2-quinolinamine has also been found to have anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
8-methoxy-N,4-dimethyl-N-(2-phenylethyl)quinolin-2-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O/c1-15-14-19(21-20-17(15)10-7-11-18(20)23-3)22(2)13-12-16-8-5-4-6-9-16/h4-11,14H,12-13H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKXDFYCYXZFXGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C=CC=C2OC)N(C)CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.